Tazeprofen

• CAS No.: 85702-89-2
• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 2-(2-phenyl-1,3-benzothiazol-6-yl)propanoic acid
• InChI: InChI=1S/C16H13NO2S/c1-10(16(18)19)12-7-8-13-14(9-12)20-15(17-13)11-5-3-2-4-6-11/h2-10H,1H3,(H,18,19)
• InChI Key: DPRKTNKWAXPYNW-UHFFFAOYSA-N
• SMILES: CC(C1=CC2=C(C=C1)N=C(S2)C3=CC=CC=C3)C(=O)O

Description

Tazeprofen: is a chemical compound with the molecular formula C16H13NO2S and a molecular weight of 283.345 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of tazeprofen involves several steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. The exact synthetic route and reaction conditions can vary, but typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired product .

Industrial Production Methods: : In industrial settings, the production of this compound is scaled up using continuous flow reactors and other advanced techniques to ensure consistent quality and yield. The process involves rigorous quality control measures to ensure the purity and efficacy of the final product .

Chemical Reactions Analysis

Types of Reactions: : Tazeprofen undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can convert this compound to its corresponding alcohols.

Substitution: This compound can undergo substitution reactions, particularly at the aromatic ring, to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents and other electrophiles are commonly used in substitution reactions.

Major Products: : The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives .

Scientific Research Applications

Chemistry: Used as a model compound in studying reaction mechanisms and developing new synthetic methodologies.

Biology: Investigated for its effects on cellular processes and its potential as a tool in biochemical research.

Medicine: Explored for its anti-inflammatory properties and potential use in treating conditions such as arthritis and other inflammatory diseases.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in quality control processes.

Mechanism of Action

Tazeprofen exerts its effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins, key mediators of inflammation and pain . By inhibiting these enzymes, this compound reduces the production of prostaglandins, thereby alleviating inflammation and pain .

Comparison with Similar Compounds

Similar Compounds

Ibuprofen: Another nonsteroidal anti-inflammatory drug (NSAID) with similar COX-inhibiting properties.

Naproxen: An NSAID that also inhibits COX enzymes and is used to treat pain and inflammation.

Diclofenac: A potent NSAID with a similar mechanism of action but different pharmacokinetic properties.

Uniqueness of Tazeprofen: : this compound is unique in its specific chemical structure, which imparts distinct pharmacological properties and potential therapeutic applications. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound in both research and clinical settings .